Cas no 4996-29-6 (2-phenyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one)
4996-29-6 structure
Product Name:2-phenyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one
CAS No:4996-29-6
MF:C13H12N2O
MW:212.247182846069
MDL:MFCD30487399
CID:2695014
PubChem ID:15714793
Update Time:2025-04-21
2-phenyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2-phenyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one
- EN300-329513
- 4996-29-6
- 2-Phenyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one
- 6-phenyl-2,3-trimethylene-3,4-dihydropyrimidin-4-one
-
- MDL: MFCD30487399
- Inchi: 1S/C13H12N2O/c16-13-9-11(10-5-2-1-3-6-10)14-12-7-4-8-15(12)13/h1-3,5-6,9H,4,7-8H2
- InChI Key: IRODBDNOVCQPLQ-UHFFFAOYSA-N
- SMILES: O=C1C=C(C2C=CC=CC=2)N=C2CCCN21
Computed Properties
- Exact Mass: 212.094963011g/mol
- Monoisotopic Mass: 212.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 32.7Ų
2-phenyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-329513-0.05g |
2-phenyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one |
4996-29-6 | 0.05g |
$1261.0 | 2023-09-04 | ||
| Enamine | EN300-329513-0.1g |
2-phenyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one |
4996-29-6 | 0.1g |
$1320.0 | 2023-09-04 | ||
| Enamine | EN300-329513-0.25g |
2-phenyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one |
4996-29-6 | 0.25g |
$1381.0 | 2023-09-04 | ||
| Enamine | EN300-329513-0.5g |
2-phenyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one |
4996-29-6 | 0.5g |
$1440.0 | 2023-09-04 | ||
| Enamine | EN300-329513-1.0g |
2-phenyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one |
4996-29-6 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-329513-2.5g |
2-phenyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one |
4996-29-6 | 2.5g |
$2940.0 | 2023-09-04 | ||
| Enamine | EN300-329513-5.0g |
2-phenyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one |
4996-29-6 | 5.0g |
$4349.0 | 2023-02-23 | ||
| Enamine | EN300-329513-10.0g |
2-phenyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one |
4996-29-6 | 10.0g |
$6450.0 | 2023-02-23 | ||
| Enamine | EN300-329513-1g |
2-phenyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one |
4996-29-6 | 1g |
$1500.0 | 2023-09-04 | ||
| Enamine | EN300-329513-5g |
2-phenyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one |
4996-29-6 | 5g |
$4349.0 | 2023-09-04 |
2-phenyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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